Cas no 865774-07-8 (methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate)

Methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate is a nitroimidazole-based ester compound with potential applications in pharmaceutical and chemical research. Its structure features a nitroimidazole moiety, known for its biological activity, combined with an ester group that enhances solubility and reactivity. This compound may serve as a key intermediate in the synthesis of antimicrobial or antiparasitic agents, leveraging the nitroimidazole scaffold's electron-affinity for targeted reactivity. The methyl ester group provides stability while allowing further functionalization under mild conditions. Its well-defined molecular architecture makes it suitable for mechanistic studies and derivatization in drug discovery. Proper handling is advised due to the nitro group's potential sensitivity.
methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate structure
865774-07-8 structure
Product Name:methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate
CAS No:865774-07-8
MF:C8H11N3O4
MW:213.190641641617
CID:2952472
Update Time:2025-10-28

methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-acetic acid, α,α-dimethyl-4-nitro-, methyl ester
    • methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate
    • methyl 2-methyl-2-(4-nitroimidazol-1-yl)propanoate
    • 1H-Imidazole-1-acetic acid, alpha,alpha-dimethyl-4-nitro-, methyl ester
    • C12709
    • 2-(4-Nitro-1H-imidazole-1-yl)-2-methylpropionic acid methyl ester
    • 2-Methyl-2-(4-nitro-imidazol-1-yl)-propionic acid methyl ester
    • Methyl α,α-dimethyl-4-nitro-1H-imidazole-1-acetate (ACI)
    • 2-Methyl-2-(4-nitroimidazol-1-yl)propionic acid methyl ester
    • Inchi: 1S/C8H11N3O4/c1-8(2,7(12)15-3)10-4-6(9-5-10)11(13)14/h4-5H,1-3H3
    • InChI Key: MMZRRMWHKGPBGH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)N1C=C([N+](=O)[O-])N=C1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 274
  • XLogP3: 0.8
  • Topological Polar Surface Area: 89.9

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methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Benzyltriethylammonium chloride Solvents: Acetonitrile ;  80 °C
Reference
Diamide amino-imidazoles: A novel series of γ-secretase inhibitors for the treatment of Alzheimer's disease
Brodney, Michael A.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(9), 2631-2636

methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate Raw materials

methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate Preparation Products

Additional information on methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate

Methyl 2-Methyl-2-(4-Nitro-1H-Imidazol-1-Yl)Propanoate (CAS No. 865774-07-8)

Methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate (CAS No. 865774-07-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a methyl ester group attached to a substituted imidazole ring, which imparts it with distinct chemical and biological properties.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in the molecule's reactivity and stability. The presence of the nitro group at position 4 of the imidazole ring further enhances its electronic properties, making it a versatile building block for various chemical reactions. Recent studies have highlighted the importance of such structures in the design of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

One of the most notable aspects of methyl 2-methyl-2-(4-nitro-1H-imidazol-1-yl)propanoate is its potential as a precursor for more complex organic compounds. Researchers have explored its use in synthesizing bioactive agents, including anti-inflammatory drugs and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The imidazole moiety is known to enhance the bioavailability and stability of agricultural chemicals, making it an attractive candidate for developing new pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of methyl 2-methyl-2-(4-nitro-1H-imidazol-1-ylium)propanoate involves a multi-step process that typically begins with the preparation of the imidazole ring. The introduction of the nitro group and subsequent esterification are critical steps that determine the final product's properties. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency and yield of this process.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and intermolecular interactions. For example, research published in *Analytical Chemistry* revealed that the compound exhibits strong hydrogen bonding capabilities, which are essential for its biological activity.

In conclusion, methyl 2-methyl-2-(4-nitro-1H-imidazolium)propanoate (CAS No. 865774-07-) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile applications, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to various scientific domains.

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